6-fluoro-N-methylpyridin-3-amine
Overview
Description
6-Fluoro-N-methylpyridin-3-amine is a chemical compound with the CAS Number: 1610667-14-5 . It has a molecular weight of 126.13 . The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 6-Fluoro-N-methylpyridin-3-amine is1S/C6H7FN2/c1-8-5-2-3-6 (7)9-4-5/h2-4,8H,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
6-Fluoro-N-methylpyridin-3-amine is a solid or semi-solid or lump or liquid . The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
Field: Organic Chemistry
- Application : “6-fluoro-N-methylpyridin-3-amine” is a chemical compound used in scientific research . It has a molecular weight of 126.13 and a linear formula of C6H7FN2 .
- Method of Application : This compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Field: Medicinal Chemistry
- Application : There is a study that describes the synthesis of novel pyridine derivatives via Suzuki cross-coupling reaction of commercially available 5-bromo-2-methylpyridin-3-amine . Although this is not directly related to “6-fluoro-N-methylpyridin-3-amine”, it shows the potential of similar compounds in medicinal chemistry.
- Method of Application : The study used a palladium-catalyzed Suzuki cross-coupling reaction to synthesize a series of novel pyridine derivatives .
- Results or Outcomes : The study resulted in the synthesis of novel pyridine derivatives in moderate to good yield . These compounds were analyzed using Density Functional Theory (DFT) methods, which described the possible reaction pathways and potential candidates as chiral dopants for liquid crystals .
Field: Synthetic Chemistry
- Application : “6-fluoro-N-methylpyridin-3-amine” can be used in the synthesis of other chemical compounds .
- Method of Application : One example of a synthetic method involves a reaction with sodium hydride in tetrahydrofuran under an inert atmosphere, followed by the addition of iodomethane .
- Results or Outcomes : This method can lead to the synthesis of 6-chloro-N-methylpyridin-3-amine .
Field: Computational Chemistry
- Application : The physicochemical properties of “6-fluoro-N-methylpyridin-3-amine” can be calculated and used in computational chemistry studies .
- Method of Application : Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can be used to produce impressive simulation visualizations .
- Results or Outcomes : The calculated properties can provide insights into the compound’s potential as a drug candidate, its solubility, and its lipophilicity .
Field: Chemical Synthesis
- Application : “6-fluoro-N-methylpyridin-3-amine” can be used as a building block in the synthesis of various chemical compounds .
- Method of Application : One example of a synthetic method involves a reaction with sodium hydride in tetrahydrofuran under an inert atmosphere, followed by the addition of iodomethane .
- Results or Outcomes : This method can lead to the synthesis of 6-chloro-N-methylpyridin-3-amine .
Field: Drug Design
- Application : The physicochemical properties of “6-fluoro-N-methylpyridin-3-amine” can be calculated and used in drug design studies .
- Method of Application : Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can be used to produce impressive simulation visualizations .
- Results or Outcomes : The calculated properties can provide insights into the compound’s potential as a drug candidate, its solubility, and its lipophilicity .
Safety And Hazards
The compound is classified under the GHS06 pictogram, with the signal word "Danger" . Hazard statements include H301-H311-H331 , indicating toxicity if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and others .
properties
IUPAC Name |
6-fluoro-N-methylpyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7FN2/c1-8-5-2-3-6(7)9-4-5/h2-4,8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYYAKWWKFUAILF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CN=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201301091 |
Source
|
| Record name | 6-Fluoro-N-methyl-3-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201301091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-fluoro-N-methylpyridin-3-amine | |
CAS RN |
1610667-14-5 |
Source
|
| Record name | 6-Fluoro-N-methyl-3-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1610667-14-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Fluoro-N-methyl-3-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201301091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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